2,3-Dibromopyridine

• IUPAC Name: 2,3-dibromopyridine
• InChI: InChI=1S/C5H3Br2N/c6-4-2-1-3-8-5(4)7/h1-3H
• InChI Key: SLMHHOVQRSSRCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)Br)Br
• Molecular Formula: C5H3Br2N
• DSSTOX Substance ID: DTXSID40355743
• Molecular Weight: 236.89 g/mol
• CAS RN: 13534-89-9

Description

2,3-Dibromopyridine is a chemical compound with the molecular formula C5H3Br2N. It has a molecular weight of 236.89 g/mol. The compound is used in the synthesis of substituted pyridines via bromine-magnesium exchange.

Synthesis Analysis

The synthesis of 2,3-Dibromopyridine involves a flow microreactor method. This method involves the generation of pyridyllithiums followed by reactions with electrophiles. The reaction of 2,3-dibromopyridine with n-butyllithium (nBuLi), followed by reaction with an electrophile, was carried out in a flow system.

Molecular Structure Analysis

The molecular structure of 2,3-Dibromopyridine is characterized by the presence of a pyridine ring with bromine atoms at the 2 and 3 positions. The InChI key for 2,3-Dibromopyridine is SLMHHOVQRSSRCV-UHFFFAOYSA-N.

Chemical Reactions Analysis

2,3-Dibromopyridine undergoes various chemical reactions. For instance, it can undergo double Heck cross-coupling reactions with various alkenes to afford the corresponding novel di(alkenyl)pyridines. It can also undergo a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups.

Physical And Chemical Properties Analysis

2,3-Dibromopyridine has a density of 2.1±0.1 g/cm³. It has a boiling point of 243.9±20.0 °C at 760 mmHg. The compound has a molar refractivity of 39.7±0.3 cm³. It has a polar surface area of 13 Ų and a polarizability of 15.7±0.5 10^-24 cm³.

Scientific Research Applications

Pharmaceutical Intermediate

2,3-Dibromopyridine: . Its reactivity with different organic molecules makes it a valuable building block for creating active pharmaceutical ingredients (APIs).

Organic Synthesis

This compound serves as a crucial reactant in organic synthesis, particularly in the construction of pyridine derivatives. .

Catalyst Development

In catalysis, 2,3-Dibromopyridine can be used to synthesize ligands for transition metal catalysts. .

Pesticide Production

2,3-Dibromopyridine: is a precursor in the synthesis of certain pesticides. .

Safety and Hazards

2,3-Dibromopyridine is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The future directions of 2,3-Dibromopyridine could involve its use in the synthesis of new drugs and bioactive molecules. Its unique structure and properties make it a valuable compound in the field of medicinal chemistry.

Mechanism of Action

Target of Action

As a halogenated pyridine derivative, it may interact with various biological targets, including enzymes and receptors, depending on the specific context of its use .

Mode of Action

Brominated compounds are often used in medicinal chemistry due to their ability to form stable carbon-halogen bonds, which can enhance binding affinity to biological targets .

Biochemical Pathways

Halogenated pyridines are often used as building blocks in the synthesis of complex organic molecules, suggesting that they may influence a variety of biochemical processes .

Pharmacokinetics

The physicochemical properties of the compound, such as its molecular weight (23689 g/mol) and its form (powder), suggest that it may have reasonable bioavailability .

Result of Action

Given its potential to interact with various biological targets, it may have diverse effects at the molecular and cellular levels .

Action Environment

The action, efficacy, and stability of 2,3-Dibromopyridine can be influenced by various environmental factors. These may include the pH and temperature of the environment, the presence of other compounds, and specific conditions within the biological system where it is applied .

Q & A

Q1: What makes 2,3-Dibromopyridine particularly useful in organic synthesis?

A1: 2,3-Dibromopyridine serves as a valuable building block due to its reactivity in site-selective reactions. The presence of two bromine atoms allows for sequential functionalization, enabling the creation of complex molecules. For instance, it is utilized in synthesizing α- and δ-carbolines, heterocyclic compounds with diverse biological activities [, ].

Q2: How does the nitrogen atom in 2,3-Dibromopyridine influence its reactivity?

A2: The nitrogen atom plays a crucial role in directing reactivity. Studies using Density Functional Theory (DFT) calculations have shown that the nitrogen atom activates the carbon atoms at positions 2 and 3, making them more susceptible to oxidative addition reactions with palladium catalysts []. This activation is key for selective functionalization of the pyridine ring.

Q3: Are there any notable examples of regioselective reactions using 2,3-Dibromopyridine?

A3: Yes, researchers have successfully demonstrated site-selective Suzuki-Miyaura reactions using 2,3-Dibromopyridine. In these reactions, the less sterically hindered bromine atom at position 3 reacts preferentially with arylboronic acids []. This selectivity enables the controlled synthesis of specific isomers, which is crucial for drug discovery and materials science.

Q4: Has the bromine-lithium exchange reaction been explored with 2,3-Dibromopyridine?

A4: Yes, researchers have achieved bromine-lithium exchange at the 2-position of 2,3-Dibromopyridine under non-cryogenic conditions using TMSCH(2)Li-LiDMAE [, ]. This advancement allows for further functionalization at a relatively accessible temperature, expanding the synthetic utility of this compound.

Q5: Beyond solution-phase chemistry, has 2,3-Dibromopyridine been studied on surfaces?

A5: Indeed, researchers have investigated the adsorption and thermal reactions of 2,3-Dibromopyridine on a copper (100) surface under ultra-high vacuum conditions []. This surface science study revealed stepwise C-Br bond dissociation, ultimately leading to the formation of a stable pyridine species on the copper surface.

Q6: Are there any known crystal structures involving 2,3-Dibromopyridine?

A6: Yes, the crystal structure of 3-Bromopyridine-2-carbonitrile, synthesized from 2,3-Dibromopyridine, has been reported []. The crystal packing reveals short intermolecular Br...N contacts and π–π stacking interactions, providing insights into the intermolecular forces involving this compound.

Q7: Has 2,3-Dibromopyridine been used in the synthesis of molecules with interesting photophysical properties?

A7: Yes, researchers have synthesized pyrene-based double aza- and diaza[4]helicenes incorporating 2,3-Dibromopyridine as a starting material []. These helicenes exhibit pH-sensitive fluorescence, highlighting the potential of 2,3-Dibromopyridine as a building block for creating materials with tunable optical properties.